(3S,4R)-6,6-Dimethylpiperidine-3,4-diol;hydrochloride
Overview
Description
The compound “(3S,4R)-6,6-Dimethylpiperidine-3,4-diol;hydrochloride” likely belongs to the class of organic compounds known as piperidines . Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through enzymatic and chemoenzymatic cascade reactions . These reactions often involve carboligation steps, transamination, and other processes .Molecular Structure Analysis
The molecular structure of “this compound” would likely include a piperidine ring, which is a saturated six-member ring with one nitrogen atom .Scientific Research Applications
Scientometric Reviews in Chemical Research
Scientometric reviews provide insights into global trends, gaps, and future directions in specific areas of chemical research, such as the toxicity and mutagenicity of chemicals. For example, a scientometric review summarized developments in 2,4-D herbicide toxicity research, highlighting key areas like neurotoxicity and resistance to herbicides (Zuanazzi, Ghisi, & Oliveira, 2020).
Chemical and Pharmacological Reviews
Reviews on the chemistry and pharmacology of specific classes of compounds, such as stereochemical studies on opiates, can provide comprehensive insights into their biological activities and potential applications. These reviews discuss structural variations, biological properties, and potential therapeutic uses (Brine et al., 1997).
Analytical and Environmental Chemistry
Research on the environmental impact and analytical detection of chemical pollutants, such as diuron, highlights methodologies for assessing chemical stability, degradation pathways, and ecological effects. Studies also focus on the development of bioremediation processes and risk assessment for environmental and human health (Giacomazzi & Cochet, 2004).
Solvent Effects in Chemical Processes
Understanding the role of solvents, such as dimethyl sulfoxide (DMSO), in chemical reactions and interactions is crucial for various applications, including solvent extraction and chromatography. Research on hydrogen bonding in mixtures of DMSO with cosolvents elucidates the influence of solvent interactions on molecular structures and solution behaviors (Kiefer, Noack, & Kirchner, 2011).
Future Directions
properties
IUPAC Name |
(3S,4R)-6,6-dimethylpiperidine-3,4-diol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-7(2)3-5(9)6(10)4-8-7;/h5-6,8-10H,3-4H2,1-2H3;1H/t5-,6+;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAGGHDBFEYNTBO-IBTYICNHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C(CN1)O)O)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C[C@H]([C@H](CN1)O)O)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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